Cas no 5765-48-0 ( )

• Product Name: &nbsp
• CAS No: 5765-48-0
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 947364
• PubChem ID: 3954996
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1,2-oxazol-2-ium-5-yl)benzenesulfonate
• [(2-ethoxyphenyl)amino]hydrazinomethane-1-thione
• 2-ethyl-5-(4-sulfo-phenyl)-isoxazolium, betaine
• 4-(2-ethoxyphenyl)-3-thiosemicarbazide
• 4-(2-ethoxy-phenyl)-thiosemicarbazide
• 4-(2-Ethyl-< 5> -isoxazolio)-benzolsulfonat
• 4-(o-Ethoxyphenyl)-thiosemicarbazid
• 4-< 2-Ethoxy-phenyl> -thiosemicarbazid
• CTK2A6031
• N-Ethyl-5-< 4-sulfonylphenyl> isoxazolium
• NSC111915
• NSC-111915
• 5765-48-0
• SCHEMBL7732438
• &nbsp;

• Inchi： 1S/C11H11NO4S/c1-2-12-8-7-11(16-12)9-3-5-10(6-4-9)17(13,14)15/h3-8H,2H2,1H3
• InChI Key： IUOLRUDQUBIWRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=CC=[N+](CC)O1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 254.04876
• Monoisotopic Mass: 253.040879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6
• XLogP3: 1.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 71.39
• LogP: 2.23890